Cas no 1261996-26-2 (3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid)

• Product Name: 3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid
• CAS No: 1261996-26-2
• MF: C₁₅H₁₄FNO₄S
• MW: 323.339366436005
• MDL: MFCD18322934
• CID: 1024765
• Update Time: 2025-04-20

3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-(N,N-Dimethylsulfamoyl)-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 3-[2-(dimethylsulfamoyl)phenyl]-5-fluorobenzoic acid
• 3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322934
• Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)14-6-4-3-5-13(14)10-7-11(15(18)19)9-12(16)8-10/h3-9H,1-2H3,(H,18,19)
• InChI Key： LWEJEDLHFHRGPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)F)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 323.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 83.06000
• LogP: 3.52200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives